Cas no 1270533-71-5 (2-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1270533-71-5
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5991586
• PubChem ID: 129944055
• Update Time: 2025-05-19

2-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-ol
• 1270533-71-5
• 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol
• EN300-1930412

• Inchi： 1S/C10H11F4NO/c1-9(15,5-16)6-2-7(10(12,13)14)4-8(11)3-6/h2-4,16H,5,15H2,1H3
• InChI Key： BGSINTNDWYPVOH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C(C)(CO)N

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-3-fluoro-5-(trifluoromethyl)phenylpropan-1-ol

Research Brief on 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS: 1270533-71-5): Recent Advances and Applications

In recent years, the compound 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS: 1270533-71-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and fluoro-substituted phenyl ring, has shown promising potential in various therapeutic applications. The presence of these functional groups enhances its metabolic stability and bioavailability, making it a valuable scaffold for drug development. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the synthesis and pharmacological evaluation of derivatives based on 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol. The researchers employed a multi-step synthetic route to modify the amino and hydroxyl groups, resulting in compounds with enhanced affinity for GABA_A receptors. These derivatives exhibited anxiolytic and anticonvulsant activities in preclinical models, suggesting their potential as candidates for treating anxiety and epilepsy. The study also emphasized the importance of the trifluoromethyl group in improving the blood-brain barrier permeability of these compounds.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a building block for developing potent inhibitors of cyclooxygenase-2 (COX-2). The researchers demonstrated that incorporating 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol into their inhibitor design led to a marked increase in selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). The optimized inhibitors showed promising anti-inflammatory and analgesic effects in animal models of rheumatoid arthritis.

In addition to its therapeutic applications, 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol has also been investigated for its utility in chemical biology probes. A recent study in ACS Chemical Biology (2023) described its use as a fluorescent tag for imaging studies. The researchers conjugated the compound to a fluorophore, creating a probe capable of selectively labeling specific protein targets in live cells. This innovation opens new avenues for studying protein-protein interactions and cellular pathways in real-time.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol-based compounds. Issues such as regioselectivity in chemical modifications and potential toxicity profiles need to be addressed in future research. However, the compound's versatility and demonstrated efficacy in multiple therapeutic areas underscore its potential as a cornerstone in next-generation drug discovery.

In conclusion, the latest research on 2-amino-2-[3-fluoro-5-(trifluoromethyl)phenyl]propan-1-ol (CAS: 1270533-71-5) highlights its growing importance in chemical biology and pharmaceutical sciences. From CNS disorders to anti-inflammatory therapies and chemical probes, this molecule continues to inspire innovative approaches to drug development. Future studies should focus on optimizing its pharmacokinetic properties and expanding its applications to other disease areas.